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Compound of Interest

Compound Name: GW311616

Cat. No.: B1662915 Get Quote

For researchers and drug development professionals handling GW311616, a potent and

selective human neutrophil elastase (HNE) inhibitor, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility.[1][2][3] This guide provides

essential, step-by-step procedures for the safe disposal of GW311616, aligning with standard

laboratory practices and regulatory considerations.

Key Chemical and Safety Data
A thorough understanding of the compound's properties is fundamental to its safe handling and

disposal. The following table summarizes key quantitative data for GW311616.
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Parameter Value Source

Purity ≥98% (HPLC) [3]

Molecular Weight 397.53 g/mol [2][4]

IC50
22 nM (for human neutrophil

elastase)
[1][2][3]

Ki 0.31 nM [1][2]

Appearance Not specified in search results

Solubility Not specified in search results

Storage (Short Term) 0 - 4°C (days to weeks) [4]

Storage (Long Term) -20°C (months to years) [4]

Hazard Identification and Personal Protective
Equipment (PPE)
GW311616 is classified as a hazardous substance, causing skin and serious eye irritation, and

may cause respiratory irritation.[5] Therefore, appropriate personal protective equipment (PPE)

is mandatory during handling and disposal.

Required PPE:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat or other impervious clothing.

Respiratory Protection: Use in a well-ventilated area. A suitable respirator may be necessary

if dust or aerosols are generated.[6][7]

Step-by-Step Disposal Protocol
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Given that specific, chemical-by-chemical disposal guidelines are not typically published, the

following protocol is based on best practices for the disposal of research chemicals with similar

hazard profiles. The primary principle is to manage GW311616 as a hazardous chemical

waste, ensuring it is not released into the environment.

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid GW311616, contaminated labware (e.g., weighing boats, pipette tips),

and contaminated PPE (e.g., gloves) in a designated, leak-proof hazardous waste

container.

The container must be compatible with the chemical and clearly labeled.

Liquid Waste:

Solutions containing GW311616 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:

Any needles or other sharps contaminated with GW311616 must be disposed of in a

designated sharps container for hazardous chemical waste.

2. Labeling of Hazardous Waste:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: (3S,3aS,6aR)-Hexahydro-3-(1-methylethyl)-1-(methylsulfonyl)-4-

[(2E)-1-oxo-4-(1-piperidinyl)-2-butenyl]pyrrolo[3,2-b]pyrrol-2(1H)-one[3]

The concentration of GW311616 in the waste, if applicable.
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Any other components in the waste mixture.

The date accumulation started.

The specific hazards (e.g., "Irritant").

3. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste container in a designated, secure area away

from general laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent spills.

Do not store for extended periods; arrange for timely pickup.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide the EHS office or contractor with a complete inventory of the waste, including the

chemical name and quantity.

Follow all institutional and local regulations for waste manifest and pickup procedures.

Important Considerations:

Do Not Dispose Down the Drain: GW311616 should not be disposed of down the sanitary

sewer.[8][9]

Do Not Evaporate: Hazardous waste must not be disposed of by evaporation in a fume hood

or biosafety cabinet.[9]

Consult the Safety Data Sheet (SDS): Always refer to the most current SDS for GW311616
for the latest safety and handling information.[5][6][7][10][11]

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of GW311616.
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Caption: Workflow for the safe disposal of GW311616.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of GW311616, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tocris.com/products/gw-311616-hydrochloride_1959
https://www.tocris.com/products/gw-311616-hydrochloride_1959
https://www.medkoo.com/products/44469
https://cdn.caymanchem.com/cdn/msds/27957m.pdf
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-132132/Neutrophil-elastase-inhibitor-3-SDS-MedChemExpress.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://file.medchemexpress.com/batch_PDF/HY-K1065/Exosome-Isolation-and-Purification-Kit-from-body-fluids-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/P1236
https://www.benchchem.com/product/b1662915#gw311616-proper-disposal-procedures
https://www.benchchem.com/product/b1662915#gw311616-proper-disposal-procedures
https://www.benchchem.com/product/b1662915#gw311616-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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